molecular formula C14H19NO3 B8738559 2-Methyl-5-(pivalamidomethyl)benzoic acid CAS No. 1381846-26-9

2-Methyl-5-(pivalamidomethyl)benzoic acid

Cat. No.: B8738559
CAS No.: 1381846-26-9
M. Wt: 249.30 g/mol
InChI Key: DJKNEQMXJSSUQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-5-(pivalamidomethyl)benzoic acid is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

1381846-26-9

Molecular Formula

C14H19NO3

Molecular Weight

249.30 g/mol

IUPAC Name

5-[(2,2-dimethylpropanoylamino)methyl]-2-methylbenzoic acid

InChI

InChI=1S/C14H19NO3/c1-9-5-6-10(7-11(9)12(16)17)8-15-13(18)14(2,3)4/h5-7H,8H2,1-4H3,(H,15,18)(H,16,17)

InChI Key

DJKNEQMXJSSUQV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)CNC(=O)C(C)(C)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Cool sulfuric acid (3.67 mL) to 0° C., and add 2-methylbenzoic acid (500 mg, 3.67 mmol, 1.0 equiv) and N-(hydroxymethyl)-2,2-dimethylpropanamide (506 mg, 3.86 mmol, 1.05 equiv). Allow the mixture to warm to room temperature, and stir overnight. Dilute with water (25 mL) and extract with EtOAc (50 mL). Dry the organic layer over MgSO4, filter, and concentrate under reduced pressure to give the crude compound. Purify the material by reverse-phase HPLC on an XBridge Prep C18 5 μM OBD 30×75 mm column, eluting with a gradient of 5-50% (0.1% TFA in acetonitrile) in (0.1% TFA in water) to give the title compound (255 mg, 28%). 1H NMR (DMSO-d6, 400 MHz): δ 12.76 (s, 1H), 8.09 (t, 1H, J=6.0 Hz), 7.67 (d, 1H, J=1.6 Hz), 7.25 (dd, 1H, J=8.0, 1.6 Hz), 7.21 (d, 1H, J=8.0 Hz), 4.22 (d, 2H, J=6.0 Hz), 2.46 (s, 3H), 1.10 (s, 9H).
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3.67 mL
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Yield
28%

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